Cas no 500772-57-6 (Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate)

• Product Name: Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate
• CAS No: 500772-57-6
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5233518
• Update Time: 2025-10-16

Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate

• Inchi： 1S/C10H11Cl2NO2/c1-2-15-10(14)9(13)6-3-7(11)5-8(12)4-6/h3-5,9H,2,13H2,1H3
• InChI Key： INFLZDRYQJJHJD-UHFFFAOYSA-N
• SMILES： CCOC(C(N)C1C=C(Cl)C=C(Cl)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate

Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate (CAS No. 500772-57-6): An Overview

Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate (CAS No. 500772-57-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chlorinated phenyl ring, and an ester functional group. These characteristics make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceutical agents.

The molecular formula of Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate is C11H13Cl2NO2, and its molecular weight is approximately 268.13 g/mol. The compound's chemical structure consists of a central carbon atom bonded to an amino group, a chlorinated phenyl ring, and an ethyl ester group. This arrangement provides the molecule with both hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate in the development of novel therapeutic agents. For instance, researchers at the University of California have explored its use as a precursor in the synthesis of anti-inflammatory drugs. The compound's ability to modulate specific inflammatory pathways has shown promise in preclinical models of arthritis and other inflammatory conditions.

In addition to its anti-inflammatory properties, Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate has been investigated for its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes.

The synthesis of Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3,5-dichlorophenacyl chloride with ethyl glycinate hydrochloride in the presence of a base such as triethylamine. This reaction yields high-purity Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate with good yields and minimal side products.

The physical properties of Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate are also noteworthy. It is a white crystalline solid with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The environmental impact of Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms when used at typical concentrations. However, it is advisable to dispose of any waste containing this compound according to local environmental regulations to minimize potential ecological impacts.

Future research on Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate is likely to focus on optimizing its synthetic routes for large-scale production and exploring its potential applications in drug discovery and development. The compound's unique chemical structure and biological activity make it an attractive target for further investigation by medicinal chemists and pharmaceutical researchers.

In conclusion, Ethyl 2-amino-2-(3,5-dichlorophenyl)acetate (CAS No. 500772-57-6) is a promising organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its versatile chemical structure and biological activity make it a valuable intermediate for the synthesis of various biologically active molecules and therapeutic agents. As research in this area continues to advance, it is expected that new applications for this compound will be discovered, further expanding its utility in the field.